Cas no 2060052-03-9 (methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate
• CAS No: 2060052-03-9
• MF: C₁₃H₁₉NO₃S₂
• MW: 301.424861192703
• MDL: MFCD30500729
• CID: 5154092
• PubChem ID: 125457213
• Update Time: 2025-07-16

methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[[[bis(1-methylethyl)amino]carbonyl]thio]-, methyl ester
• methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate

• MDL： MFCD30500729
• Inchi： 1S/C13H19NO3S2/c1-8(2)14(9(3)4)13(16)19-10-6-7-18-11(10)12(15)17-5/h6-9H,1-5H3
• InChI Key： OCDARSPXBIEKKS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1SC(N(C(C)C)C(C)C)=O

Additional information on methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate

Professional Introduction to Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate (CAS No. 2060052-03-9)

Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₄S, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including bis(propan-2-yl)carbamoylsulfanyl and methyl ester, makes it a versatile intermediate in the synthesis of more complex molecules.

The CAS No. 2060052-03-9 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate features a thiophene core substituted with a carbamoylsulfanyl group at the 3-position and a methyl ester at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization.

In recent years, there has been a growing interest in thiophene-based compounds due to their remarkable pharmacological properties. Thiophenes are known for their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The bis(propan-2-yl)carbamoylsulfanyl moiety in Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate is particularly noteworthy, as it can enhance the solubility and bioavailability of derived compounds. This feature is crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving desired therapeutic outcomes.

Recent studies have highlighted the potential of thiophene derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The methyl ester group in this compound can be hydrolyzed to form a carboxylic acid, which opens up possibilities for further chemical modifications. This flexibility allows researchers to explore different synthetic pathways and develop novel derivatives with tailored biological activities.

The synthesis of Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and purification techniques ensures high yield and purity of the final product. These synthetic methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate have shown promise in inhibiting key enzymes involved in cancer progression.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the interactions between Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate and biological targets. These predictions guide experimental efforts by providing insights into binding modes and potential pharmacological effects. Such integrative approaches are becoming increasingly prevalent in modern drug discovery pipelines.

Furthermore, the environmental impact of synthesizing thiophene derivatives like Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate is an important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects of Methyl 3-{bis(propan-2-yl)carbamoylsulfanyl}thiophene-2-carboxylate are promising, given its unique structural features and potential applications. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play a significant role in the development of next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible medical benefits.